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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzaldehyde

Cat. No.: B021085

Essential Safety and Handling Guide for 2-
Fluoro-5-hydroxybenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Fluoro-5-hydroxybenzaldehyde in a laboratory setting. It
is intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical Identifier:

e Name: 2-Fluoro-5-hydroxybenzaldehyde
e CAS Number: 103438-84-2[1]

e Molecular Formula: C7TH5FO2[1]

Hazard Identification and Classification

2-Fluoro-5-hydroxybenzaldehyde is classified as a hazardous substance. All personnel must
be aware of the potential risks before handling.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation[1][2]
Serious Eye Irritation GHSO07 (Exclamation Warni H319: Causes serious
arnin

(Category 2A) Mark) g eye irritation[1][2]

Specific target organ

toxicity — Single ) H335: May cause
GHSO07 (Exclamation ] ) o

exposure (Category Warning respiratory irritation[1]

3), Respiratory tract
irritation

Mark)

[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Fluoro-5-
hydroxybenzaldehyde to prevent skin contact, eye damage, and respiratory irritation.

Equipment Specification

Chemical-resistant gloves (e.qg., Nitrile rubber).
Hand Protection Check with the glove manufacturer for specific

breakthrough times.

Safety glasses with side-shields or chemical
Eye/Face Protection goggles.[3] A face shield may be required for

splash hazards.

Laboratory coat. Ensure it is clean and

Skin and Body Protection
buttoned.

Use a NIOSH-approved N95 dust mask or
Respiratory Protection higher-level respirator if working with powders or

in a poorly ventilated area.[2]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to this workflow is critical for the safe handling of 2-Fluoro-5-
hydroxybenzaldehyde.

Workflow for Safe Handling of 2-Fluoro-5-hydroxybenzaldehyde

Preparation

Review Safety Data Sheet (SDS)

\

Don Appropriate PPE

\

Ensure Fume Hood is Operational

Begin Work

Handling
Y

Weigh Compound in Fume Hood

\

Transfer to Reaction Vessel

Complete Experiment

Post—HandIi;rq & Cleanup

Decontaminate Work Area

\

Remove and Dispose of Contaminated PPE

\

Wash Hands Thoroughly

/ Waste Disposal \

Collect Solid Waste in Labeled Container Collect Liquid Waste in Labeled Container

~

Transfer to Hazardous Waste Storage
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Safe Handling and Disposal Workflow

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for 2-Fluoro-5-hydroxybenzaldehyde.
o Put on all required Personal Protective Equipment (PPE) as specified in the table above.

o Ensure a chemical fume hood is available and functioning correctly. All handling of this
compound should be performed within the fume hood.[3]

e Handling:
o Use in a well-ventilated area.[3]
o Avoid all personal contact, including inhalation of dust.[3]
o Weigh and transfer the chemical within the fume hood to minimize exposure.
o Keep the container tightly closed when not in use.[4][5]
» First Aid Measures:

o If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[4]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

o If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[4]

o If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Disposal Plan
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Proper disposal of 2-Fluoro-5-hydroxybenzaldehyde and any contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

e Solid Waste: Collect any solid residue, contaminated gloves, and weighing papers in a
designated, sealed, and clearly labeled hazardous waste container.

¢ Liquid Waste: Solutions containing 2-Fluoro-5-hydroxybenzaldehyde should be collected
in a separate, labeled hazardous waste container for liquids.

Disposal Procedure:
» Dispose of all waste materials in accordance with local, state, and federal regulations.
e Do not dispose of this chemical down the drain or in the regular trash.

e Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.[4][5] Contaminated packaging should be treated as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
hydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021085#personal-protective-equipment-for-handling-
2-fluoro-5-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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